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Compound of Interest

Compound Name: RNAse L RIBOTAC

Cat. No.: B15542705

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Ribonuclease Targeting Chimeras (RIBOTACs) are bifunctional molecules designed to bring a

target RNA into proximity with a ribonuclease, leading to the degradation of the RNA. The most

common strategy involves the recruitment of the latent endoribonuclease RNase L.[1][2][3] The

following application notes detail the key in vitro assays used to characterize the activity and

efficiency of these molecules.

Mechanism of Action
RIBOTACs typically consist of three components: an RNA-binding moiety that recognizes the

target RNA, a linker, and an RNase L-recruiting moiety.[4][5] The proposed mechanism

involves the formation of a ternary complex between the RIBOTAC, the target RNA, and RNase

L.[1] This proximity-induced dimerization and activation of RNase L leads to the cleavage and

subsequent degradation of the target RNA.[2][3]
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Caption: Mechanism of RIBOTAC-mediated RNA degradation.

Key In Vitro Assays
A series of in vitro assays are crucial to validate the binding, activation, and degradation events

mediated by a RIBOTAC. These can be broadly categorized into assays for RNase L

engagement, RNase L activation, and target RNA degradation.

Experimental Workflow
The general workflow for evaluating a novel RIBOTAC in vitro involves sequential validation of

its ability to bind the target RNA and RNase L, activate RNase L, and induce degradation of the

target RNA in an RNase L-dependent manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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